Dioctyl phthalate-3,4,5,6-d4
Dioctyl phthalate-3,4,5,6-d4
Brand Name:
Vulcanchem
CAS No.:
93952-13-7
VCID:
VC0122005
InChI:
InChI=1S/C24H38O4/c1-3-5-7-9-11-15-19-27-23(25)21-17-13-14-18-22(21)24(26)28-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3/i13D,14D,17D,18D
SMILES:
CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC
Molecular Formula:
C24H38O4
Molecular Weight:
394.6 g/mol
Dioctyl phthalate-3,4,5,6-d4
CAS No.: 93952-13-7
Reference Standards
VCID: VC0122005
Molecular Formula: C24H38O4
Molecular Weight: 394.6 g/mol
| CAS No. | 93952-13-7 |
|---|---|
| Product Name | Dioctyl phthalate-3,4,5,6-d4 |
| Molecular Formula | C24H38O4 |
| Molecular Weight | 394.6 g/mol |
| IUPAC Name | dioctyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C24H38O4/c1-3-5-7-9-11-15-19-27-23(25)21-17-13-14-18-22(21)24(26)28-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3/i13D,14D,17D,18D |
| Standard InChIKey | MQIUGAXCHLFZKX-AMEAAFLOSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCCCCCCCC)C(=O)OCCCCCCCC)[2H])[2H] |
| SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC |
| Canonical SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC |
| Synonyms | 1,2-(Benzene-d4)dicarboxylic Acid, Dioctyl Ester; Phthalic Acid-d4 Dioctyl Ester; Bis(n-octyl) Phthalate-d4; DNOP-d4; Dicapryl Phthalate-d4; Dioctyl o-Phthalate-d4; Monocizer W 555-d4; NSC 15318-d4; Vinycizer 85-d4; n-Octyl Phthalate-d4; DNOP-d4 |
| PubChem Compound | 16212237 |
| Last Modified | Nov 12 2021 |
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